Viridiofungin C

Viridiofungin C is a member of the viridiofungin family, which are alkyl citrate natural products. These compounds are characterized by their unique structure, which includes a longer alkyl chain attached to a citric acid moiety. This structural configuration contributes to their significant biological activities, particularly as antifungal agents. Viridiofungins exhibit potent inhibition of squalene synthase and serine palmitoyl transferase, enzymes involved in lipid metabolism and sphingolipid biosynthesis, respectively. The ability of viridiofungins to inhibit these enzymes at nanomolar concentrations makes them promising candidates for therapeutic applications against fungal infections and possibly viral infections, such as hepatitis C virus due to their effects on lipid rafts where viral proteins accumulate .

• Aldol Reactions: These are used to construct the complex carbon framework of viridiofungins, allowing for the introduction of chirality at specific centers.
• Esterification: The formation of ester derivatives is common, enhancing solubility and bioavailability.
• Hydrolysis: This reaction can be employed to modify lactone structures within the compound, impacting its biological activity.
• Oxidation and Reduction Reactions: These reactions are crucial for modifying functional groups within the molecule, allowing for the generation of various derivatives with potentially enhanced activity .

Viridiofungin C exhibits broad-spectrum antifungal activity, with minimum fungicidal concentrations ranging from 1 to 20 µg/mL against various fungal species. Its mechanism of action primarily involves:

• Inhibition of Squalene Synthase: This enzyme is crucial in the ergosterol biosynthetic pathway, which is vital for fungal cell membrane integrity.
• Inhibition of Serine Palmitoyl Transferase: This activity disrupts sphingolipid biosynthesis, affecting cell signaling and membrane dynamics in fungi. The potency of viridiofungins against this enzyme is noteworthy, as it operates at nanomolar concentrations .

Additionally, viridiofungins have shown potential in inhibiting certain cancer cell lines and may have implications in treating diseases beyond fungal infections due to their lipid metabolism interference .

The synthesis of viridiofungin C has been approached through various methods:

• Total Synthesis: Multiple synthetic routes have been developed to achieve the total synthesis of viridiofungins. These often involve complex multi-step processes that include:
  • Diastereoselective reactions to create chiral centers.
  • Use of protecting groups during synthesis to prevent unwanted reactions.
  • Final deprotection steps to yield the active form of the compound.
• Asymmetric Synthesis: Techniques like asymmetric aldol reactions and multicomponent reactions have been employed to enhance yield and selectivity in synthesizing viridiofungin derivatives .
• Modification of Natural Products: Starting from naturally occurring precursors, chemists have developed strategies to modify these compounds into viridiofungin C through selective reactions that maintain or enhance biological activity .

Viridiofungin C has several potential applications:

• Antifungal Therapy: Its primary application lies in treating fungal infections due to its potent antifungal properties.
• Viral Infections: Given its mechanism of action involving lipid metabolism, it may also be explored for antiviral therapies, particularly against viruses like hepatitis C.
• Research Tool: As a potent inhibitor of key metabolic pathways, it serves as a valuable tool in biochemical research for studying lipid metabolism and related diseases .

Research on viridiofungin C has highlighted its interactions with various biological targets:

• Squalene Synthase and Serine Palmitoyl Transferase: Detailed studies have elucidated how viridiofungins bind to these enzymes, providing insights into their inhibitory mechanisms.
• Cell Membrane Dynamics: Investigations into how viridiofungins affect sphingolipid composition in cell membranes have revealed their broader implications in cellular signaling and integrity.

These interaction studies are crucial for understanding the full therapeutic potential and safety profile of viridiofungin C .

Viridiofungin C shares structural and functional similarities with several other compounds. Notable similar compounds include:

• Viridiofungin A: The first member identified in this family; it has similar antifungal properties but may differ in potency and spectrum of activity.
• Fungal Metabolites (e.g., Amphotericin B): While structurally distinct, they share antifungal applications but differ significantly in mechanism and side effects.
• Citrus-derived Compounds (e.g., Citric Acid Derivatives): These compounds share a citric acid moiety but lack the specific alkyl modifications that confer unique biological activities.

Comparison Table

Viridiofungin C stands out due to its dual inhibitory action on both squalene synthase and serine palmitoyl transferase, which is not commonly found among other similar compounds .

Chemical Composition and Molecular Formula (C33H46N2O9)

Viridiofungin C represents a structurally complex member of the amino alkyl citrate family of natural products, characterized by its distinctive molecular formula of C33H46N2O9 [1] [2]. The compound exhibits a molecular weight of 614.70 grams per mole, distinguishing it from its structural analogues within the viridiofungin family [1]. The precise monoisotopic mass has been determined to be 614.32033105 daltons, providing critical information for mass spectrometric identification and structural confirmation [1].

The molecular composition reveals the presence of thirty-three carbon atoms, forty-six hydrogen atoms, two nitrogen atoms, and nine oxygen atoms [1] [2]. This elemental arrangement reflects the hybrid molecular architecture that combines a tryptophan amino acid residue, a citric acid derivative core, and an extended alkyl chain system [3]. The systematic name for this compound is 2-[(E)-1-[[1-Carboxy-2-(1H-indol-3-yl)ethyl]amino]-1,11-dioxooctadec-3-en-2-yl]-2-hydroxybutanedioic acid [2], which accurately describes its complex structural organization.

Table 2.1: Molecular Composition and Basic Properties of Viridiofungin C

Structural Elucidation and Confirmation Techniques

The structural elucidation of Viridiofungin C has been accomplished through the systematic application of multiple complementary analytical techniques [4]. High-resolution mass spectrometry employing electrospray ionization coupled with Orbitrap technology has provided accurate molecular formula determination, enabling precise identification of the C33H46N2O9 composition [5]. The hybrid Linear Trap Quadrupole Orbitrap mass spectrometry system has proven particularly effective for confirming the molecular formula through high-resolution mass measurements [5].

Nuclear magnetic resonance spectroscopy represents the cornerstone technique for complete structural characterization of Viridiofungin C [5]. Both one-dimensional and two-dimensional nuclear magnetic resonance experiments have been systematically employed to establish connectivity patterns and relative stereochemistry [6]. The structural elucidation process has benefited from advances in high-field nuclear magnetic resonance instrumentation, including the use of cryogenic probes that enhance sensitivity and resolution [6].

Liquid chromatography coupled with electrospray ionization tandem mass spectrometry has provided additional structural confirmation through fragmentation pattern analysis [5]. The technique enables detailed examination of molecular ion dissociation pathways, supporting structural assignments derived from nuclear magnetic resonance studies [7]. High-performance liquid chromatography with diode array detection has been utilized for initial compound characterization and purity assessment [5].

The complete structural assignment relies on the integration of spectroscopic data with chemical degradation studies and comparison to related natural products within the viridiofungin family [4]. Advanced computational methods, including molecular dynamics simulations, have supported the interpretation of spectroscopic data and provided insights into three-dimensional molecular conformations [6].

Stereochemistry and Three-Dimensional Configuration

Viridiofungin C possesses a complex stereochemical arrangement featuring multiple chiral centers that define its three-dimensional molecular architecture [3] [8]. The central citric acid core contains a quaternary carbon center that serves as a key stereogenic element, establishing the spatial orientation of the attached functional groups [8] [9]. The absolute configuration of this quaternary center has been established through stereoselective synthetic approaches and confirmed by comparison with natural material [8].

The alkyl chain component features an (E)-configured double bond between the third and fourth carbon atoms, as indicated by the systematic nomenclature and confirmed through nuclear magnetic resonance coupling constant analysis [1] [2]. This trans-alkene geometry is maintained consistently across all members of the viridiofungin family and represents a critical structural feature for biological activity [3].

The tryptophan amino acid unit contributes additional stereochemical complexity through its alpha-carbon center [10] [11]. The indole ring system of the tryptophan residue adopts a specific spatial orientation relative to the citric acid core, as established through nuclear magnetic resonance studies and crystallographic analysis of related compounds [12] [11]. The stereochemistry of the tryptophan unit follows the natural L-configuration typically observed in biological systems [11].

Table 2.3: Stereochemical Features of Viridiofungin C

The overall three-dimensional structure exhibits a compact folded conformation that positions the hydrophobic alkyl chain and the polar citric acid head group in distinct spatial regions [3] [9]. This amphiphilic molecular architecture is essential for the compound's interaction with biological membranes and target enzymes [3].

Comparative Analysis with Viridiofungins A and B

Viridiofungin C shares a common structural framework with Viridiofungins A and B while exhibiting distinctive features that differentiate it within this natural product family [13] [14]. All three compounds possess identical citric acid core structures and octadecyl alkyl chains with (E)-configured double bonds at the same position [1] [13] [14]. The primary structural variation lies in the nature of the aromatic amino acid unit attached to the citric acid core [3].

Viridiofungin A incorporates a tyrosine residue containing a 4-hydroxyphenyl group, resulting in the molecular formula C31H45NO10 and a molecular weight of 591.70 grams per mole [13]. Viridiofungin B features a phenylalanine unit with a simple phenyl ring, corresponding to the molecular formula C31H45NO9 and a molecular weight of 575.70 grams per mole [14]. In contrast, Viridiofungin C contains a tryptophan residue with its characteristic indole ring system, leading to the molecular formula C33H46N2O9 and the highest molecular weight of 614.70 grams per mole [1].

Table 2.4: Comparative Molecular Properties of Viridiofungins A, B, and C

The indole ring system in Viridiofungin C introduces unique electronic and steric properties compared to the simpler aromatic systems in Viridiofungins A and B [10] [12]. The benzopyrrole bicyclic structure of the indole unit provides enhanced pi-electron density and greater molecular volume [10] [15]. This structural difference contributes to distinct spectroscopic properties and potentially different biological activities within the viridiofungin family [3].

The hydroxyl group content varies among the three compounds, with Viridiofungin A containing three hydroxyl groups (including the tyrosine phenolic group), while both Viridiofungins B and C possess two hydroxyl groups each [1] [13] [14]. This variation in hydrogen bonding capacity influences the compounds' physical properties and interactions with biological targets [3].

Spectroscopic Properties

Nuclear Magnetic Resonance Spectral Characteristics

Nuclear magnetic resonance spectroscopy provides comprehensive structural information for Viridiofungin C through detailed analysis of both proton and carbon-13 spectra [5]. The proton nuclear magnetic resonance spectrum exhibits characteristic signal patterns that reflect the compound's complex molecular architecture [16] [5]. The indole ring system contributes distinctive aromatic proton signals in the region between 7.0 and 7.5 parts per million, with the indole nitrogen-hydrogen proton typically appearing as a broad signal around 10-11 parts per million [17] [15].

The alkyl chain protons generate a complex multiplet pattern in the aliphatic region between 0.9 and 2.5 parts per million [16] [5]. The methyl terminus of the octadecyl chain produces a characteristic triplet around 0.9 parts per million, while the methylene protons adjacent to the ketone group appear as a triplet near 2.4 parts per million [5]. The trans-alkene protons are observed as distinct multiplets around 5.7 parts per million, with coupling constants characteristic of (E)-geometry [16] [5].

Table 2.5.1: Representative Proton Nuclear Magnetic Resonance Chemical Shifts for Viridiofungin C

Carbon-13 nuclear magnetic resonance spectroscopy reveals the complete carbon framework of Viridiofungin C [5]. The carbonyl carbons appear in the characteristic downfield region, with the ketone carbon around 211-212 parts per million and carboxyl carbons between 170-175 parts per million [5]. The aromatic carbons of the indole system are distributed between 110-140 parts per million, with the quaternary aromatic carbons typically appearing further downfield [5] [12].

The citric acid core carbons exhibit distinctive chemical shifts reflecting their unique chemical environment, particularly the quaternary carbon center which appears around 74-75 parts per million [5]. The alkyl chain carbons generate signals throughout the aliphatic region, with the methyl terminus appearing around 14 parts per million and methylene carbons distributed between 22-35 parts per million [5].

Mass Spectrometry Profiles

Mass spectrometry analysis of Viridiofungin C provides definitive molecular weight determination and structural confirmation through fragmentation pattern analysis [5] [7]. Electrospray ionization mass spectrometry typically generates the protonated molecular ion [M+H]+ at mass-to-charge ratio 615, corresponding to the addition of a proton to the neutral molecule [5]. High-resolution mass spectrometry enables accurate mass determination with precision sufficient to confirm the molecular formula C33H46N2O9 [5].

Tandem mass spectrometry fragmentation studies reveal characteristic breakdown pathways that support structural assignments [7]. The molecular ion readily undergoes fragmentation at the amide bond connecting the citric acid core to the tryptophan unit, generating fragment ions corresponding to the separated components [7]. Loss of the tryptophan residue produces a significant fragment ion, while retention of the tryptophan unit with loss of the citric acid-alkyl chain portion generates complementary fragment ions [7].

Table 2.5.2: Mass Spectrometry Fragmentation Pattern for Viridiofungin C

The fragmentation behavior of Viridiofungin C differs from that of Viridiofungins A and B due to the distinct properties of the indole-containing tryptophan unit [7]. The indole ring system exhibits characteristic fragmentation patterns that can be used for selective identification and quantification in complex mixtures [7].

Ultraviolet-Visible Spectroscopic Features

Ultraviolet-visible spectroscopy of Viridiofungin C is dominated by the chromophoric properties of the indole ring system [18] [19]. The indole unit exhibits characteristic absorption bands in the ultraviolet region, with a primary absorption maximum around 280 nanometers and a secondary maximum near 290 nanometers [10] [11]. These absorption features arise from pi-to-pi-star electronic transitions within the benzopyrrole ring system [19] [10].

The compound demonstrates strong ultraviolet absorption with molar extinction coefficients characteristic of indole-containing molecules [10] [11]. The absorption spectrum shows fine structure reflecting the electronic environment of the indole chromophore within the complete molecular framework [19]. The presence of the electron-withdrawing amide carbonyl group adjacent to the indole system may influence the exact wavelength positions and intensities of the absorption bands [19].

Table 2.5.3: Ultraviolet-Visible Spectroscopic Properties of Viridiofungin C

The citric acid core and alkyl chain components do not contribute significantly to the ultraviolet-visible absorption spectrum, as these structural elements lack extended conjugation or aromatic character [18] [19]. The carbonyl groups present in the molecule may contribute weak absorption in the far ultraviolet region, but these transitions are typically obscured by the much stronger indole absorption [19].

Viridiofungin C is a naturally occurring alkyl citrate secondary metabolite produced by the filamentous fungus Trichoderma viride Pers. (Fungi, Hyphomycetes) [1] [2]. This fungal species represents the primary biological source of Viridiofungin C and its related analogs within the viridiofungin family. Trichoderma viride functions as a prolific producer of diverse secondary metabolites, with the viridiofungins being among the most significant bioactive compounds in its metabolic repertoire [1] [3].

The production of Viridiofungin C by Trichoderma viride occurs through specialized metabolic pathways that are distinct from primary metabolic processes. These secondary metabolite biosynthetic pathways are typically activated under specific environmental conditions and serve important ecological functions for the producing organism [4] [5]. In the natural environment, Trichoderma viride utilizes Viridiofungin C and related compounds as chemical weapons against competing microorganisms and as signaling molecules for various biological processes [4] [6].

Trichoderma species are characterized by their remarkable genetic capacity for secondary metabolite production. Genomic analyses have revealed that mycoparasitic species like Trichoderma virens and Trichoderma atroviride possess enriched secondary metabolism-related gene repertoires compared to biomass-degrading species such as Trichoderma reesei [4] [5]. This enrichment includes expanded numbers of polyketide synthases and non-ribosomal peptide synthetases, which are essential enzymatic machinery for secondary metabolite biosynthesis [4].

The production of Viridiofungin C in Trichoderma viride cultures has been demonstrated under controlled laboratory conditions. Solid fermentation systems using appropriate media compositions can yield substantial quantities of this compound, with reported production titers reaching significant levels suitable for isolation and characterization [7] [1]. The optimization of culture conditions, including nutrient composition, temperature, and incubation time, plays a crucial role in maximizing Viridiofungin C production [8].

Biosynthetic Gene Cluster (vdt) Organization

The biosynthetic machinery responsible for Viridiofungin C production is organized within a specialized genetic framework known as a biosynthetic gene cluster. Although the specific gene cluster for viridiofungin biosynthesis has not been fully characterized, insights from related alkyl citrate biosynthetic systems and general principles of fungal secondary metabolite gene organization provide important information about the likely organizational structure [9] [10].

Fungal secondary metabolite biosynthetic gene clusters typically consist of contiguous arrangements of functionally related genes that encode the enzymatic machinery necessary for compound synthesis [10] [6]. These clusters generally contain several categories of genes, including core biosynthetic genes, tailoring genes, regulatory genes, and transport genes [10] [11]. The spatial organization of these genes facilitates coordinated expression and regulation of the entire biosynthetic pathway [12] [13].

Based on comparative analysis with characterized alkyl citrate biosynthetic systems, the Viridiofungin C gene cluster likely contains genes encoding fatty acid synthase components for the synthesis of the octadecanoyl backbone, citrate synthase for citrate moiety formation, and additional enzymes for the incorporation of the tryptophan residue [9] [14]. The cluster organization would also include genes for tailoring enzymes that perform specific modifications to generate the final Viridiofungin C structure [9].

The gene cluster architecture in Trichoderma viride follows patterns observed in other filamentous fungi, where biosynthetic genes are grouped together to enable efficient co-regulation and coordinate expression [4] [5]. This clustering arrangement provides evolutionary advantages by allowing the entire biosynthetic pathway to be activated as a single unit in response to appropriate environmental or developmental signals [12] [15].

Transcriptional regulatory elements within the gene cluster play essential roles in controlling the expression of biosynthetic genes. These regulatory components include pathway-specific transcription factors that directly bind to promoter regions of biosynthetic genes and global regulators that coordinate secondary metabolite production with other cellular processes [16] [17]. The presence of these regulatory elements within or adjacent to the biosynthetic gene cluster ensures tight temporal and spatial control of Viridiofungin C production [18].

Enzymatic Assembly of the Alkyl Citrate Framework

The construction of the Viridiofungin C molecular framework involves a sophisticated enzymatic assembly process that combines fatty acid biosynthesis with citrate metabolism to generate the characteristic alkyl citrate core structure. This biosynthetic process represents a convergence of primary metabolic pathways repurposed for secondary metabolite production [9] [14].

The initial step in alkyl citrate framework assembly involves the synthesis of the fatty acid component, which in Viridiofungin C corresponds to an octadecanoyl (C18) chain with a specific pattern of saturation and unsaturation. Fatty acid synthase enzymes, including both alpha and beta subunits, catalyze the stepwise condensation of acetyl-CoA and malonyl-CoA units to generate the appropriate fatty acid precursor [9] [14]. The length and degree of saturation of this fatty acid component are precisely controlled by the specificity of the fatty acid synthase system.

Citrate synthase represents another critical enzymatic component in the alkyl citrate framework assembly. This enzyme catalyzes the formation of citrate from oxaloacetate and acetyl-CoA, providing the citrate-derived "head" group that characterizes alkyl citrate natural products [9] [19]. The citrate moiety serves as the polar functional group that confers water solubility and biological activity to the final compound.

The convergence of fatty acid and citrate biosynthetic pathways occurs through specialized condensation reactions that link the alkyl chain to the citrate framework. These reactions likely involve CoA-activated intermediates and may require specific condensing enzymes that facilitate the formation of the characteristic alkyl citrate bond [9] [20]. The precise mechanism of this condensation reaction remains an area of active investigation in alkyl citrate biosynthesis research.

Additional tailoring enzymes contribute to the maturation of the alkyl citrate framework through various modification reactions. These may include dehydratases that introduce double bonds, reductases that control saturation patterns, and other enzymes that perform specific structural modifications [9]. The coordinated action of these tailoring enzymes ensures the formation of the correct alkyl citrate structure with the appropriate stereochemistry and functional group arrangement.

Incorporation of Tryptophan Residue

The incorporation of tryptophan into the Viridiofungin C structure represents a distinctive feature that distinguishes this compound from simpler alkyl citrate natural products. This process involves both the biosynthesis of tryptophan as a precursor molecule and its subsequent incorporation into the growing alkyl citrate framework through specialized coupling reactions [21] [22].

Tryptophan biosynthesis in Trichoderma viride follows the conserved aromatic amino acid biosynthetic pathway found in fungi. This pathway begins with the shikimate pathway, which generates chorismate as a branch point intermediate [23] [24]. From chorismate, the tryptophan-specific branch involves five enzymatic steps catalyzed by anthranilate synthase, phosphoribosyltransferase, phosphoribosylanthranilate isomerase, indole-3-glycerol phosphate synthase, and tryptophan synthase [23] [25].

The fungal tryptophan synthase enzyme presents unique structural features compared to bacterial systems. In fungi, the genes encoding the alpha and beta subunits of tryptophan synthase are fused in the order A-B, creating a single multifunctional protein connected by a flexible linker region [21]. This fusion architecture enables efficient channeling of indole intermediate between the two active sites and represents an evolutionary adaptation specific to fungal organisms.

The incorporation of tryptophan into the Viridiofungin C structure likely occurs through amide bond formation between the amino group of tryptophan and a carboxyl group on the alkyl citrate framework. This coupling reaction may be catalyzed by specialized amino acid-incorporating enzymes that recognize both the alkyl citrate substrate and tryptophan as substrates [26] [27]. The stereochemical outcome of this coupling reaction is critical for generating the biologically active form of Viridiofungin C.

The timing and regulation of tryptophan incorporation represent important aspects of Viridiofungin C biosynthesis. The availability of tryptophan may serve as a regulatory checkpoint that influences the overall production of Viridiofungin C, linking secondary metabolite production to amino acid metabolism and nutritional status [22] [28]. This connection ensures that Viridiofungin C production occurs under appropriate physiological conditions when sufficient precursor molecules are available.

Regulation of Biosynthesis in Producing Organisms

The regulation of Viridiofungin C biosynthesis in Trichoderma viride involves multiple layers of control that coordinate secondary metabolite production with cellular physiology, environmental conditions, and developmental processes. This sophisticated regulatory network ensures that Viridiofungin C is produced at the appropriate time and in response to relevant biological signals [29] [16].

Pathway-specific transcriptional regulation represents the most direct level of control over Viridiofungin C biosynthesis. Transcription factors located within or adjacent to the biosynthetic gene cluster specifically recognize and bind to promoter regions of genes encoding biosynthetic enzymes [30] [17]. These pathway-specific regulators respond to various signals including environmental conditions, nutrient availability, and developmental cues to activate or repress the expression of the entire biosynthetic pathway.

Global regulatory systems provide higher-order control over secondary metabolite production in Trichoderma viride. These systems include master regulators that coordinate the expression of multiple secondary metabolite gene clusters simultaneously [15] [17]. The global regulation ensures that secondary metabolite production is appropriately integrated with other cellular processes and responds to the overall physiological state of the organism.

Environmental factors play crucial roles in regulating Viridiofungin C biosynthesis. Nutrient limitation, particularly depletion of carbon or nitrogen sources, often triggers secondary metabolite production as organisms transition from growth phase to stationary phase [29]. Temperature, pH, oxygen availability, and the presence of competing microorganisms can also influence the expression of biosynthetic genes and the production of Viridiofungin C.

Epigenetic mechanisms contribute additional layers of regulation through chromatin modifications that control gene accessibility and transcriptional activity. Histone modifications, DNA methylation, and chromatin remodeling complexes can influence the expression of biosynthetic gene clusters in response to environmental signals [31]. These epigenetic controls provide a means for heritable changes in gene expression that persist through multiple cell divisions.

Developmental regulation links Viridiofungin C production to specific stages of the fungal life cycle. Secondary metabolite production often coincides with morphological differentiation, sporulation, or other developmental transitions [15] [32]. This temporal coordination ensures that bioactive compounds are produced when they are most needed for ecological functions such as competition, defense, or signaling.